(1-Methoxycycloheptyl)methanol

• IUPAC Name: (1-methoxycycloheptyl)methanol
• InChI: InChI=1S/C9H18O2/c1-11-9(8-10)6-4-2-3-5-7-9/h10H,2-8H2,1H3
• InChI Key: JIPPHBJFGSRPOV-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCCCC1)CO
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol

Description

(1-Methoxycycloheptyl)methanol is a chemical compound with the molecular formula C9H18O2 and a molecular weight of 158.24 g/mol. It is a derivative of methanol, where a methoxy group is attached to a cycloheptyl ring.

Molecular Structure Analysis

The molecular structure of (1-Methoxycycloheptyl)methanol includes a methoxy group attached to a cycloheptyl ring. The molecule contains a total of 49 bond(s). The InChI code for a similar compound, furan-3-yl(1-methoxycycloheptyl)methanol, is InChI=1S/C13H20O3/c1-15-13(7-4-2-3-5-8-13)12(14)11-6-9-16-10-11/h6,9-10,12,14H,2-5,7-8H2,1H3.

Scientific Research Applications

Methanol Production from Methanotrophs

Methanol, the simplest aliphatic alcohol, has diverse applications:

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Methanotrophic microorganisms: offer a biological alternative for methanol production:

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Fuel for Direct Methanol Fuel Cells (DMFCs)

Methanol can be used as a fuel in DMFCs for various applications:

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Electrochemical and Photochemical Reactions

Recent advances focus on using methanol as a sustainable source for various reactions:

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Microchannel Synthesis of Methanol

Pressure plays a crucial role in methanol synthesis:

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Biofuel Production

Methanol is associated with biofuel production:

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Mechanism of Action

Target of Action

Methanol and its derivatives generally interact with enzymes such as methanol dehydrogenase . This enzyme plays a crucial role in the oxidation of methanol into formaldehyde .

Mode of Action

For instance, methanol dehydrogenase catalyzes the oxidation of methanol to formaldehyde . It’s plausible that (1-Methoxycycloheptyl)methanol might undergo similar interactions.

Biochemical Pathways

For instance, methanol is converted into formaldehyde by methanol dehydrogenase, which is a key step in methanol utilization in bacterial methylotrophy .

Pharmacokinetics

Methanol and its derivatives are known to be metabolized by enzymes like methanol dehydrogenase

Result of Action

The oxidation of methanol to formaldehyde by methanol dehydrogenase is a key step in methanol utilization, suggesting that (1-methoxycycloheptyl)methanol might have similar effects .

Action Environment

For instance, the conversion of CO2 into methanol has gained prominence as an effective mitigation strategy for global carbon emissions .